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Compound of Interest

Compound Name:
3-(4-(Methylthio)phenyl)propanoic

acid

Cat. No.: B156610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known properties and applications of 3-(4-
(methylthio)phenyl)propanoic acid. While the compound belongs to the broader class of

arylpropanoic acids, which includes many biologically active molecules, current scientific

literature focuses primarily on its role as a chemical intermediate rather than a

pharmacologically active agent.

Chemical and Physical Properties
The fundamental properties of 3-(4-(methylthio)phenyl)propanoic acid are summarized

below. This data is essential for its use in synthetic chemistry, including reaction stoichiometry

and analytical characterization.
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Property Value Reference

Molecular Weight 196.27 g/mol [1]

Molecular Formula C₁₀H₁₂O₂S [1]

CAS Number 138485-81-1 [1]

Appearance Light yellow powder [2]

Purity Typically ≥95% [3]

Synonyms

Benzenepropanoic acid, 4-

(methylthio)-; 3-(4-

methylsulfanylphenyl)propanoi

c Acid

[2]

Application in Organic Synthesis
The primary documented application of 3-(4-(methylthio)phenyl)propanoic acid is as a

precursor in the synthesis of more complex molecules. It serves as a versatile building block for

creating novel compounds with potential applications in materials science and medicinal

chemistry.

Experimental Protocol: One-Pot Synthesis of 6-
Methylthiochromen-4-one
One notable application is in the synthesis of thiochromen-4-ones. The following protocol

details the conversion of 3-(4-(methylthio)phenyl)propanoic acid into 6-Methylthiochromen-

4-one.[4]

Materials:

3-(4-(methylthio)phenyl)propanoic acid (1.0 mmol, 196 mg)

Eaton's reagent (Phosphorus pentoxide-methanesulfonic acid)

Dichloromethane (DCM)
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Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Ethyl acetate and hexanes for elution

Procedure:

A solution of 3-(4-(methylthio)phenyl)propanoic acid in dichloromethane is prepared.

The solution is treated with an excess of Eaton's reagent.

The reaction mixture is stirred, and the progress is monitored (e.g., by Thin Layer

Chromatography).

Upon completion, the reaction is quenched by carefully adding it to an ice-cold saturated

solution of sodium bicarbonate.

The aqueous layer is extracted multiple times with dichloromethane.

The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate,

and filtered.

The solvent is removed under reduced pressure to yield the crude product.

The crude product is purified by flash column chromatography on silica gel, using a gradient

of ethyl acetate in hexanes as the eluent.

The final product, 6-Methylthiochromen-4-one, is obtained as a light yellow solid.[4]

Synthetic Workflow
The following diagram illustrates the logical flow of the synthesis described above.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b156610?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12700290/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material

Reaction Step

Workup & Purification

Final Product

3-(4-(methylthio)phenyl)propanoic acid
in Dichloromethane

Add Eaton's Reagent
(Intramolecular Cyclization)

Reaction

Quench with NaHCO₃

Processing

Extract with DCM

Dry and Concentrate

Flash Column Chromatography

6-Methylthiochromen-4-one

Isolation

Click to download full resolution via product page

Synthetic pathway from the starting acid to the final product.
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Biological Activity Context
While this specific compound lacks extensive biological characterization, the parent structure,

arylpropanoic acid, is a well-known scaffold in medicinal chemistry. Arylpropanoic acid

derivatives are a major class of non-steroidal anti-inflammatory drugs (NSAIDs), which includes

common medications like Ibuprofen and Naproxen.[5][6] These drugs typically function by

inhibiting cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins

involved in inflammation.[5]

However, it is crucial to note that no peer-reviewed studies were found that specifically

investigate the biological activity, metabolic pathways, or potential signaling interactions of 3-(4-
(methylthio)phenyl)propanoic acid. Its primary utility, as documented in the scientific

literature, remains in the domain of chemical synthesis.[4] Therefore, a detailed discussion of

its core biological functions, including signaling diagrams and experimental protocols for

biological assays, cannot be provided at this time. Professionals interested in the potential

bioactivity of this compound would need to undertake novel research to elucidate these

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 3-(4-(Methylthio)phenyl)propanoic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156610#3-4-methylthio-phenyl-propanoic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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